![molecular formula C8H15NO2 B6194491 [3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol CAS No. 2731014-81-4](/img/no-structure.png)
[3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol
Overview
Description
[3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2-oxazoline", "paraformaldehyde", "ammonium chloride", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "Step 1: 2-methyl-2-oxazoline is reacted with paraformaldehyde in the presence of ammonium chloride and methanol to form 3-(hydroxymethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane.", "Step 2: The above intermediate is reduced with sodium borohydride in methanol to form 3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane.", "Step 3: The above intermediate is treated with hydrochloric acid to form the hydrochloride salt of the target compound.", "Step 4: The hydrochloride salt is neutralized with sodium hydroxide and the resulting free base is extracted with acetic acid.", "Step 5: The acetic acid extract is evaporated to dryness and the residue is dissolved in water to obtain the final product, [3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol." ] } | |
CAS No. |
2731014-81-4 |
Molecular Formula |
C8H15NO2 |
Molecular Weight |
157.21 g/mol |
IUPAC Name |
[3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol |
InChI |
InChI=1S/C8H15NO2/c1-7-3-8(4-7,5-10)6(2-9)11-7/h6,10H,2-5,9H2,1H3 |
InChI Key |
VRSIABYBQSIDTG-UHFFFAOYSA-N |
Canonical SMILES |
CC12CC(C1)(C(O2)CN)CO |
Purity |
95 |
Origin of Product |
United States |
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